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Compound of Interest

Compound Name: Sodium picramate

Cat. No.: B1233882 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for laboratory personnel working with dry sodium picramate. Adherence to

these guidelines is critical due to the substance's hazardous nature.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with dry sodium picramate?

A1: Dry sodium picramate is a dangerous fire and explosion hazard.[1] It is sensitive to heat,

flame, friction, and shock.[2] The primary hazard is fire with a potential for a minor blast or

projection, but it does not pose a mass explosion risk.[2][3] It is also toxic if inhaled, swallowed,

or absorbed through the skin.[1][2][3]

Q2: Why is sodium picramate often supplied wetted with water?

A2: Sodium picramate is typically wetted with at least 20% water to desensitize it and reduce

its explosive properties.[2] The wetted slurry appears as dark red crystals and, while still

flammable, is more difficult to ignite than the dry solid.[2]

Q3: What are the immediate actions to take in case of a fire involving sodium picramate?

A3: In the event of a fire reaching the cargo, do not attempt to fight it. The cargo may explode.

[2][3] Immediately stop all traffic and clear the area for at least 1600 meters (1 mile) in all

directions and let the fire burn.[2][3]
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Q4: What are the symptoms of exposure to sodium picramate?

A4: Exposure can cause cyanosis, headache, nausea, and gastrointestinal complaints.[4]

There is a risk of circulatory collapse, and alcohol consumption can increase the toxic effects.

[4]

Troubleshooting Guide
Issue Possible Cause Solution

Crystallization or drying out of

wetted sodium picramate

Evaporation of water during

storage or handling.

Do not handle the dried

material. If it is safe to do so,

carefully and remotely re-wet

the material with water. If you

are unsure, evacuate the area

and contact safety personnel.

Spill of dry sodium picramate

powder

Improper handling or container

failure.

For a small spill, do not sweep.

Gently cover with a plastic

sheet to prevent dispersal and

then carefully wet the material

with large amounts of water

before cleaning up.[5] For a

large spill, evacuate the area

immediately and follow

emergency procedures.[2][3]

Discoloration of skin upon

contact

Direct contact with the

substance.

The product can discolor the

skin.[4] Immediately wash the

affected area with soap and

plenty of water.[4][6] If irritation

persists, seek medical advice.

[4]

Quantitative Hazard Data
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Hazard Parameter Value Source

Acute Oral Toxicity (LD50,

mouse)
378 mg/kg [4]

Algae Toxicity (EC50) 28 g/l [4]

Immediate Precautionary

Measure (Small Spill)

Isolate spill or leak area for at

least 100 meters (330 feet) in

all directions.

[2]

Immediate Precautionary

Measure (Large Spill)

Consider initial evacuation for

500 meters (1/3 mile) in all

directions.

[2]

Fire Evacuation Distance
1600 meters (1 mile) in all

directions.
[3]

Experimental Protocols
Protocol 1: Receiving and Storing Sodium Picramate

Inspection: Upon receipt, inspect the container for any signs of damage or leakage. Ensure

the material is still wetted.

Storage Location: Store in a cool, dry, well-ventilated area away from heat, direct sunlight,

and sources of ignition.[7][8] A designated storage temperature of 4°C is recommended.[7]

Container: Keep the container tightly closed.[7][8] Use only approved containers for this

substance.[4]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and

reducing agents.[1][3]

Protocol 2: Weighing and Handling Dry Sodium
Picramate
Note: Handling dry sodium picramate should be avoided whenever possible. If absolutely

necessary, it must be done in a controlled environment with extreme caution.
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Preparation: Ensure all equipment is grounded.[2] Eliminate all sources of ignition (no

smoking, flares, sparks, or flames) from the immediate area.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[4] A respirator may be necessary if there is a risk of

dust inhalation.[4]

Handling: Use non-sparking tools. Avoid friction, impact, and electrostatic loading.[4] Handle

with care to avoid bumps.[4]

Weighing: If weighing is necessary, do so in a chemical fume hood with adequate ventilation.

[8]

Cleaning: Do not dry clean contaminated objects and floors. Clean thoroughly with plenty of

water.[4]

Protocol 3: Spill Response
Small Spill:

Eliminate all ignition sources.[2]

Do not touch or walk through the spilled material.[2]

Flush the area with large amounts of water.[2]

Large Spill:

Evacuate the area immediately. Consider an initial evacuation for 500 meters (1/3 mile) in

all directions.[2]

Stay upwind and uphill.[2]

Wet down the spill with water and dike for later disposal.[2]

Contact emergency response personnel.

Visualizations
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Sodium Picramate Spill Response
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Caption: Decision workflow for responding to a sodium picramate spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1233882?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Sodium Picramate
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Caption: Overall safe handling process for sodium picramate from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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